Cas no 1005009-99-3 (2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)aMino)ethanol)

• Product Name: 2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)aMino)ethanol
• CAS No: 1005009-99-3
• MF: C₁₃H₂₁BN₂O₃
• MW: 264.128443479538
• MDL: MFCD13191368
• CID: 2196253
• Update Time: 2023-08-07

2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)aMino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]amino]-ethanol
• 2-((5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)aMino)ethanol
• MBQMUDNMCDYQRW-UHFFFAOYSA-N
• 6-((2-Hydroxyethyl)amino)pyridine-3-boronic acid pinacol ester
• 2-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)amino)ethan-1-ol
• 2-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-ylamino]-ethanol
• 2-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)aMino)ethanol

• MDL： MFCD13191368
• Inchi： 1S/C13H21BN2O3/c1-12(2)13(3,4)19-14(18-12)10-5-6-11(16-9-10)15-7-8-17/h5-6,9,17H,7-8H2,1-4H3,(H,15,16)
• InChI Key： MBQMUDNMCDYQRW-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)NCCO)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.165
• Monoisotopic Mass: 264.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6